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Compound of Interest

Compound Name: AZD-5672

Cat. No.: B1666223 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of investigational compounds like AZD-5672 are paramount to ensuring laboratory

safety and environmental protection. In the absence of a specific Safety Data Sheet (SDS)

detailing the disposal protocol for AZD-5672, a cautious approach grounded in established best

practices for similar chemical entities is essential. AZD-5672, an antagonist of the CCR5

receptor, is categorized as a synthetic organic compound and should be managed as

potentially hazardous waste.[1][2]

Key Chemical and Safety Profile of AZD-5672
To inform safe handling and disposal procedures, it is crucial to be aware of the known

properties of AZD-5672. While a comprehensive safety profile is not publicly available, the

following information has been compiled from various sources.
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Property Value/Information Source

Chemical Name

(R)-N-(1-(3-(3,5-

difluorophenyl)-3-(4-

(methylsulfonyl)phenyl)propyl)

piperidin-4-yl)-N-ethyl-2-(4-

(methylsulfonyl)phenyl)acetami

de

[3]

Molecular Formula C32H38F2N2O5S2 [3]

Molecular Weight 632.78 g/mol [3]

Compound Class
Synthetic organic;

Diphenylmethanes
[1][4]

Known Targets

CCR5 (IC50 = 0.32 nM), hERG

(IC50 = 7.3 μM), P-gp (IC50 =

32 μM)

[5][6]

Storage

Short term (days to weeks) at

0 - 4°C; Long term (months to

years) at -20°C. Should be

stored dry and in the dark.

[3]

Shipping

Shipped as a non-hazardous

chemical at ambient

temperature.

[3]

It is important to note that while it may be shipped as non-hazardous, this pertains to

transportation regulations and does not preclude the need for careful handling and disposal in

a laboratory setting.

Standard Operating Procedure for the Disposal of
AZD-5672
The following step-by-step guide provides a comprehensive operational plan for the proper

disposal of AZD-5672, adhering to general laboratory safety protocols for chemical waste.
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Experimental Protocol: Disposal of AZD-5672
Objective: To safely dispose of pure AZD-5672 and contaminated materials in accordance with

standard laboratory chemical waste procedures.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves

Chemical fume hood

Designated, labeled, and sealable hazardous waste container (for solid and liquid waste)

Sharps container (if applicable)

Spill kit for chemical spills

Procedure:

Risk Assessment and Preparation:

Conduct a risk assessment for the handling and disposal of AZD-5672. Given its nature as

a bioactive small molecule, treat it as a potentially toxic substance.

Ensure all necessary PPE is worn correctly before handling the compound.

Perform all operations involving solid AZD-5672 or concentrated solutions within a

certified chemical fume hood to prevent inhalation of any dust or aerosols.

Segregation of Waste:

Solid Waste:

Collect any unused or expired pure AZD-5672 powder in a designated hazardous solid

waste container.

Contaminated consumables such as weighing paper, pipette tips, and gloves should

also be placed in this container.
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Liquid Waste:

Solutions containing AZD-5672 should be collected in a designated hazardous liquid

waste container.

Do not mix with incompatible waste streams. If dissolved in a solvent, the waste

container should be appropriate for that solvent (e.g., a container for halogenated or

non-halogenated solvents).

Sharps Waste:

Any contaminated needles, syringes, or other sharp objects must be disposed of in a

designated sharps container.

Decontamination:

Decontaminate any surfaces or non-disposable equipment that has come into contact with

AZD-5672. Use a suitable solvent or cleaning agent known to be effective for similar

organic compounds, followed by a standard laboratory detergent and water.

Waste Container Management:

Clearly label all waste containers with "Hazardous Waste," the name of the chemical

(AZD-5672), and the primary hazard (e.g., "Toxic").

Keep waste containers securely sealed when not in use.

Store waste containers in a designated, well-ventilated, and secure secondary

containment area away from incompatible materials.

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Never dispose of AZD-5672 or its solutions down the drain or in the regular trash.

Visual Guidance for Disposal Workflow
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To further clarify the procedural logic, the following diagrams illustrate the decision-making

process and the overall workflow for the proper disposal of AZD-5672.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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